(E)-1-Methyl-4-(4-(methyl(2-(stearoyloxy)ethyl)amino)styryl)pyridin-1-ium

• Molecular Formula: C35H55N2O2+
• Molecular Weight: 535.8 g/mol
• IUPAC Name: 2-[N-methyl-4-[(E)-2-(1-methylpyridin-1-ium-4-yl)ethenyl]anilino]ethyl octadecanoate
• InChI: InChI=1S/C35H55N2O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-35(38)39-31-30-37(3)34-24-22-32(23-25-34)20-21-33-26-28-36(2)29-27-33/h20-29H,4-19,30-31H2,1-3H3/q+1
• InChI Key: AXFNXHHDSYOKPA-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCCC(=O)OCCN(C)C1=CC=C(C=C1)/C=C/C2=CC=[N+](C=C2)C
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)OCCN(C)C1=CC=C(C=C1)C=CC2=CC=[N+](C=C2)C

Description

The compound (E)-1-Methyl-4-(4-(methyl(2-(stearoyloxy)ethyl)amino)styryl)pyridin-1-ium (CAS: 2075674-45-0, molecular formula: C₃₅H₅₅N₂O₂) is a cationic styrylpyridinium derivative featuring a stearoyloxy (C₁₈ fatty acid ester) substituent. Its structure combines a pyridinium headgroup, a conjugated styryl linker, and a long hydrophobic stearoyl chain, which imparts amphiphilic properties.

Key structural characteristics include:

• Pyridinium core: Enhances water solubility and enables electrostatic interactions with biomembranes.
• Stearoyloxy tail: A C₁₈ hydrocarbon chain that promotes lipid membrane integration and stability.

Commercial availability (e.g., MedMol, 98% purity) indicates its use in research contexts, though peer-reviewed studies directly investigating its properties are scarce .

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a comparative analysis based on functional groups and applications:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituent	Applications	Notable Properties
(E)-1-Methyl-4-(4-(methyl(2-(stearoyloxy)ethyl)amino)styryl)pyridin-1-ium	Pyridinium + styryl linker	Stearoyloxy (C₁₈ ester)	Lipid membrane studies, surfactants	Amphiphilic, potential fluorescence
FM1-43 (SynaptoGreen™ C4)	Pyridinium + styryl linker	Shorter alkyl chains	Neuronal membrane staining	Voltage-sensitive fluorescence
TPE-TPA-DCM	DCM fluorophore + TPE	Tetraphenylethylene (AIE)	Aggregation-induced emission (AIE)	Solid-state fluorescence, sensors
Cetylpyridinium chloride	Pyridinium	Cetyl (C₁₆) chain	Antimicrobial agent, surfactant	Cationic surfactant, low toxicity

Key Findings:

Lipophilicity and Membrane Integration: The stearoyloxy chain in the target compound (C₁₈) confers higher lipophilicity than FM1-43 (C₄) or cetylpyridinium chloride (C₁₆), enhancing its affinity for lipid bilayers . Compared to TPE-TPA-DCM (a non-ionic AIEgen), the cationic pyridinium group enables electrostatic binding to negatively charged membranes or biomolecules .

Fluorescence Potential: Styrylpyridinium derivatives like FM1-43 exhibit voltage-sensitive fluorescence in membranes, but the stearoyloxy tail in the target compound may reduce fluorescence quantum yield due to increased hydrophobicity and aggregation .

Surfactant Behavior :

• Unlike cetylpyridinium chloride (a classic surfactant), the target compound’s rigid styryl linker may limit micelle formation but improve stability in lipid-based formulations .

Limitations in Current Research:

• No peer-reviewed studies directly compare the target compound’s photophysical or thermodynamic properties with analogs.
• Commercial data (e.g., MedMol) lacks experimental details on solubility, toxicity, or fluorescence spectra .